2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid

• Molecular Formula: C16H15NO5
• Molecular Weight: 301.29 g/mol
• IUPAC Name: 2-[2-[(3,5-dimethyl-1,2-oxazol-4-yl)-hydroxymethyl]-1-benzofuran-5-yl]acetic acid
• InChI: InChI=1S/C16H15NO5/c1-8-15(9(2)22-17-8)16(20)13-7-11-5-10(6-14(18)19)3-4-12(11)21-13/h3-5,7,16,20H,6H2,1-2H3,(H,18,19)
• InChI Key: IVVVZJZHGOWIBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(C2=CC3=C(O2)C=CC(=C3)CC(=O)O)O

Description

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid (CAS: 1421949-06-5) is a benzofuran-derived compound with a molecular formula of C₁₆H₁₅NO₅ and a molecular weight of 301.29 g/mol. Its structure comprises a benzofuran core substituted at the 5-position with an acetic acid group and at the 2-position with a hydroxymethyl-linked 3,5-dimethylisoxazole moiety. The compound is of interest in pharmaceutical research due to the isoxazole ring’s metabolic stability and the benzofuran scaffold’s versatility in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid typically involves multiple stepsThe reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as halides or amines .

Scientific Research Applications

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that involve binding to these targets and modulating their activity .

Comparison with Similar Compounds

The compound’s structural and functional analogs include its methyl ester derivative, methyl 2-(2-((3,5-dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetate (CAS: 1421949-05-4), and other benzofuran-isoxazole hybrids. Below is a detailed comparison:

Structural and Physicochemical Properties

Property	2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic Acid	Methyl Ester Derivative (CAS: 1421949-05-4)
CAS Registry Number	1421949-06-5	1421949-05-4
Molecular Formula	C₁₆H₁₅NO₅	C₁₇H₁₇NO₅
Molecular Weight	301.29 g/mol	315.32 g/mol
Functional Groups	Acetic acid (-COOH), isoxazole, hydroxymethyl	Methyl ester (-COOCH₃), isoxazole, hydroxymethyl
Predicted Solubility	Higher aqueous solubility (due to -COOH group)	Lower aqueous solubility (ester group)
LogP (Lipophilicity)	~1.2–1.8 (moderate polarity)	~2.0–2.5 (more lipophilic)

Key Differences :

• The methyl ester derivative’s lipophilicity suggests better membrane permeability, often exploited in prodrug strategies to enhance bioavailability .

Stability and Reactivity

• The parent acid’s -COOH group may confer susceptibility to decarboxylation under high temperatures or basic conditions.
• The methyl ester’s stability in acidic environments (e.g., stomach) makes it preferable for oral delivery, while esterases in the liver or plasma facilitate hydrolysis .

Biological Activity

The compound 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant case studies.

Chemical Structure

The chemical structure of the compound includes a benzofuran moiety substituted with a 3,5-dimethylisoxazole and a hydroxy group. This unique arrangement is believed to contribute to its biological properties.

Biological Activity Overview

Recent studies have highlighted several key areas of biological activity for this compound:

• Antimicrobial Activity :
  • Preliminary screening indicates that compounds similar to this structure exhibit varying degrees of antibacterial and antifungal properties. For instance, derivatives of 3,5-dimethylisoxazole have shown selective activity against Gram-positive bacteria such as Bacillus subtilis and fungi like Candida albicans .
  • A study on related isoxazole derivatives reported minimal inhibitory concentrations (MICs) for several compounds, suggesting potential for further development .
• Anticancer Properties :
  • The compound's structural features may enhance its cytotoxic effects against cancer cells. Research on benzoxazole derivatives has demonstrated significant toxicity towards various cancer cell lines, including breast (MCF-7), lung (A549), and prostate (PC3) cancer cells .
  • Structure-activity relationship (SAR) studies indicate that modifications to the isoxazole ring can influence the anticancer efficacy, suggesting pathways for optimizing therapeutic potential .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (µg/mL)	Activity Type
3,5-Dimethylisoxazole Derivative A	15	Antibacterial
3,5-Dimethylisoxazole Derivative B	30	Antifungal
Benzoxazole Derivative C	25	Anticancer

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell Line	Compound Tested	IC50 (µM)
MCF-7	2-(2-((3,5-Dimethylisoxazol-4-yl)...	10
A549	2-(2-((3,5-Dimethylisoxazol-4-yl)...	15
PC3	2-(2-((3,5-Dimethylisoxazol-4-yl)...	20

Case Studies

• Antibacterial Efficacy :
  A study conducted on a series of isoxazole derivatives demonstrated that certain modifications significantly enhanced antibacterial activity against Staphylococcus aureus. The compound's ability to inhibit bacterial growth was attributed to its interaction with bacterial cell membranes .
• Cytotoxicity Profiles :
  In vitro assays revealed that the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity was noted in studies involving several cancer types, with IC50 values indicating effective concentrations for therapeutic applications .